Cas no 347196-42-3 (2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide)
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-n-(5-methanesulfonyl-2-methylphenyl)acetamide
- 2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide
-
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801580-25mg |
2-Chloro-n-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801580-50mg |
2-Chloro-n-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B801580-250mg |
2-Chloro-n-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 250mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-46280-0.05g |
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 0.05g |
$69.0 | 2023-04-29 | ||
| Enamine | EN300-46280-0.1g |
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 0.1g |
$105.0 | 2023-04-29 | ||
| Enamine | EN300-46280-0.25g |
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 0.25g |
$149.0 | 2023-04-29 | ||
| Enamine | EN300-46280-0.5g |
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 0.5g |
$284.0 | 2023-04-29 | ||
| Enamine | EN300-46280-1.0g |
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 1g |
$385.0 | 2023-04-29 | ||
| Enamine | EN300-46280-2.5g |
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 2.5g |
$754.0 | 2023-04-29 | ||
| Enamine | EN300-46280-5.0g |
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide |
347196-42-3 | 5g |
$1115.0 | 2023-04-29 |
2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide
Market Research and Analysis of 2-Chloro-N-(5-Methanesulfonyl-2-Methylphenyl)Acetamide (CAS No. 347196-42-3)
The compound 2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide, identified by the CAS number 347196-42-3, has garnered significant attention in the chemical and pharmaceutical industries due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide a comprehensive analysis of the current market landscape, including recent advancements, supply-demand dynamics, and future prospects for this compound.
Recent studies have highlighted the promising biological activity of 2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide, particularly in the context of its role as a potential lead compound for anti-cancer therapies. The molecule's unique structure, characterized by a methanesulfonyl group and a chloro-substituted acetamide moiety, contributes to its selective binding affinity for specific molecular targets, making it a valuable candidate for further preclinical and clinical studies.
From a market perspective, the demand for this compound is driven by its application in academic research, drug discovery pipelines, and preclinical testing phases. Key players in the pharmaceutical sector are actively exploring its potential as a therapeutic agent, which has led to increased procurement activities from global suppliers specializing in fine chemicals and intermediates.
Supply chain analysis reveals that the production of 2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide is concentrated among a few specialized manufacturers who possess the technical expertise to synthesize such complex molecules. These manufacturers cater to both research institutions and pharmaceutical companies, ensuring a steady supply to meet growing demand.
Looking ahead, the market outlook for this compound appears promising, with ongoing research efforts focused on optimizing its pharmacokinetic properties and evaluating its efficacy in various disease models. Collaborative partnerships between academia and industry are expected to accelerate the development process, potentially leading to breakthroughs in treatment options for challenging medical conditions.
In conclusion, 2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide (CAS No. 347196-42-3) represents a significant advancement in the field of chemical biology, with substantial potential for impacting therapeutic development. As research progresses and market dynamics evolve, this compound is poised to play a crucial role in shaping future innovations within the pharmaceutical industry.
347196-42-3 (2-chloro-N-(5-methanesulfonyl-2-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)